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Compound of Interest

Compound Name: JBJ-02-112-05

Cat. No.: B11932031 Get Quote

Technical Support Center: JBJ-02-112-05
This technical support guide provides essential information on the stability, storage, and

handling of the EGFR inhibitor, JBJ-02-112-05, for researchers, scientists, and drug

development professionals.

Storage and Stability
Proper storage of JBJ-02-112-05 is critical to maintain its integrity and activity. Below are the

recommended storage conditions for the compound in both solid and solution forms.

Data Presentation: Storage Conditions
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Form
Storage
Temperature

Duration Notes

Solid (Powder) -20°C Up to 2 years
Keep vial tightly

sealed.

DMSO Solution 4°C Up to 2 weeks
For short-term

storage.

-80°C Up to 6 months

Recommended for

long-term storage.

Prepare aliquots to

avoid repeated freeze-

thaw cycles.

-20°C Up to 1 month

For intermediate-term

storage of stock

solutions.

Experimental Protocols
Protocol for Preparation of Stock Solutions

To ensure consistency and stability, it is recommended to prepare and use solutions on the

same day. However, if stock solutions are required, follow these steps:

Equilibration: Before opening the vial, allow the product to equilibrate to room temperature

for at least one hour.

Dissolution: Prepare a stock solution in DMSO. While specific quantitative solubility data is

not readily available, it is common practice to start with a concentration range of 10-50 mM

for similar small molecules.

Aliquoting: If the entire stock solution will not be used at once, divide it into smaller, single-

use aliquots.

Storage: Store the aliquots in tightly sealed vials at -80°C for long-term storage or -20°C for

shorter-term storage.
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Solution Preparation

Usage & Storage

Start: Receive JBJ-02-112-05 Powder

Equilibrate Vial to Room Temperature

Dissolve in DMSO to Desired Concentration

Use Solution ImmediatelyAliquot into Single-Use Vials

End

ExperimentStore at 4°C (≤ 2 weeks) Store at -20°C (≤ 1 month) Store at -80°C (≤ 6 months)
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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